2-(Carboxymethyl)-4-chlorobenzoic acid
Overview
Description
Carboxymethyl compounds are derivatives of carboxylic acids where a hydroxyl group has been replaced by a carboxymethyl group (-CH2-COOH) . In the case of “2-(Carboxymethyl)-4-chlorobenzoic acid”, it is a benzoic acid derivative, which means the base molecule is benzoic acid, a simple aromatic carboxylic acid .
Synthesis Analysis
While specific synthesis methods for “2-(Carboxymethyl)-4-chlorobenzoic acid” are not available, carboxymethyl derivatives are often synthesized through the reaction of alcohols with chloroacetic acid or its salts . The reaction is typically facilitated by a base .
Molecular Structure Analysis
The molecular structure of “2-(Carboxymethyl)-4-chlorobenzoic acid” would consist of a benzene ring (the base structure of benzoic acid) with a carboxymethyl group (-CH2-COOH) attached to one carbon and a chlorine atom attached to another carbon .
Chemical Reactions Analysis
Carboxylic acids, including benzoic acid derivatives, can undergo a variety of reactions. They can react with bases to form salts, with alcohols to form esters, and can be reduced to primary alcohols . They can also undergo nucleophilic acyl substitution reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(Carboxymethyl)-4-chlorobenzoic acid” would be influenced by its carboxylic acid and benzene ring structures. Carboxylic acids typically exhibit strong hydrogen bonding, leading to higher boiling points compared to similar-sized molecules . The presence of the benzene ring introduces aromaticity to the molecule .
Scientific Research Applications
- Role of CCMBA : Carboxymethyl cellulose (CMC) hydrogels, including those containing CCMBA, have been investigated as safe drug carriers. CCMBA’s non-toxicity, biodegradability, and low immunogenicity make it an attractive choice for drug delivery systems .
- Applications : It is used in formulations of antibiotics, antihistamines, and other drugs to improve their dissolution and absorption .
- Application : In mineral beneficiation processes, CCMBA-modified materials have been explored for removing heavy metals from wastewater .
- Use Cases : It has been employed for detecting analytes in physiological conditions and as a food additive sensor .
- Applications : It has been explored in fields like tissue engineering, regenerative medicine, and diagnostics .
Hydrogel-Based Drug Delivery Systems
Solubilizer in Pharmaceutical Formulations
Chelation of Heavy Metals
Colorimetric and Fluorogenic Sensing
Polymer Modification and Functionalization
Barrier Materials and Cell Adhesion Regulation
Mechanism of Action
Safety and Hazards
Future Directions
Carboxymethyl derivatives have been widely studied for their potential applications in various fields. For example, carboxymethyl chitosan has been used for the synthesis of hydrogels due to its good water solubility, biocompatibility, and biodegradability . Future research could explore the potential applications of “2-(Carboxymethyl)-4-chlorobenzoic acid” in similar areas.
properties
IUPAC Name |
2-(carboxymethyl)-4-chlorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClO4/c10-6-1-2-7(9(13)14)5(3-6)4-8(11)12/h1-3H,4H2,(H,11,12)(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVTJEXSVQSHCPZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)CC(=O)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00318970 |
Source
|
| Record name | 2-(Carboxymethyl)-4-chlorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00318970 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Carboxymethyl)-4-chlorobenzoic acid | |
CAS RN |
63177-08-2 |
Source
|
| Record name | NSC338230 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=338230 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-(Carboxymethyl)-4-chlorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00318970 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(2-chloro-6-fluorophenyl)methyl]prop-2-en-1-amine](/img/structure/B3055061.png)
